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Compound of Interest

Compound Name: 3-(Cyclobutylmethyl)morpholine

CAS No.: 1820603-82-4

Cat. No.: B2398825

Get Quote

Executive Summary (BLUF)
3-(Cyclobutylmethyl)morpholine is a secondary amine building block commonly used in

medicinal chemistry. Due to the absence of a widely harmonized specific UN number for this

exact isomer, it must be managed as a Corrosive, Flammable Organic Base.

Immediate Action Required:

Segregation: Strictly segregate from acids (exothermic neutralization risk) and nitrosating

agents (carcinogenic nitrosamine formation).

Disposal Stream: High-BTU Incineration (Organic Waste).

Prohibition: Never dispose of via sanitary sewer or trash.

Chemical Characterization & Hazard Identification
Why we handle it this way (Causality)
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As a Senior Application Scientist, I advise treating this compound not just by its specific CAS

(which may have limited data), but by its functional pharmacophore. The disposal logic is

derived from the morpholine ring (secondary amine, basic, corrosive) and the cyclobutyl moiety

(lipophilic, hydrocarbon-like flammability).

Feature Hazard Implication Operational Consequence

Morpholine Ring (2° Amine) Corrosive (pH > 11)

Must be stored in alkali-

resistant containers

(HDPE/Glass). D002 RCRA

Code.

Cyclobutyl Group Flammability

Increases organic

content/volatility. Treat as

Ignitable. D001 RCRA Code.

Nitrogen Center Nitrosation Risk

CRITICAL: If mixed with

nitrites/oxidizers, forms N-

nitroso compounds (potent

carcinogens).[1]

Lipophilicity Bioaccumulation

High aquatic toxicity potential.

Zero-discharge policy for

drains.

Pre-Disposal Protocol: The "Safe-State" Workflow
Before this compound enters the waste stream, it must be stabilized.[2] This protocol ensures

the safety of EHS personnel downstream.

A. Quenching & Neutralization (Only if necessary for process)
Note: For pure reagent disposal, skip to Section B. Use this only if the compound is part of a

reactive mixture.

Dilution: Dilute the reaction mixture into an organic solvent (e.g., Ethyl Acetate or DCM) to

mitigate thermal spikes.
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Controlled Hydrolysis: If unreacted reagents (like acid chlorides) are present, quench slowly

with saturated sodium bicarbonate.

Phase Separation: Extract the organic layer containing the 3-
(cyclobutylmethyl)morpholine.

B. Waste Segregation Rules
Trustworthiness in safety comes from preventing incompatible chemistry in the waste bin.

✅ COMPATIBLE: Organic bases (Triethylamine, Pyridine), Non-halogenated solvents

(Ethanol, Toluene).

❌ INCOMPATIBLE (DO NOT MIX):

Strong Acids (HCl, H₂SO₄): Violent heat generation/spattering.

Oxidizers (Peroxides, Permanganates): Fire/Explosion risk.[3]

Nitrosating Agents (Sodium Nitrite): Forms carcinogens.

Halogenated Solvents (DCM/Chloroform):Conditional. While chemically compatible,

mixing often incurs higher disposal costs (Stream A vs. Stream B). Check local facility

rules.

Disposal Workflow (Step-by-Step)
This workflow is designed to be a self-validating system. If you cannot complete a step (e.g.,

label is missing), the process halts.

Step 1: Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal cans due to

corrosion risk.

Closure: Vented cap recommended if waste was recently quenched (to release off-gassing).

Step 2: Labeling (RCRA Compliance)
Labeling must occur before the first drop of waste enters the container.
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Chemical Name: Write out "3-(Cyclobutylmethyl)morpholine" (Do not use abbreviations

like "3-CBM").

Hazards: Check "Flammable" and "Corrosive."[3][4][5][6]

Step 3: Physical Transfer
Use a funnel to prevent drips on the container exterior.

Leave 10% headspace for thermal expansion.

Step 4: Final Handoff
Transfer to the Satellite Accumulation Area (SAA).

Ensure secondary containment (tray) is present to catch potential leaks.[7]

Visualizing the Decision Logic
The following diagram maps the critical decision points for disposing of morpholine derivatives.
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Caption: Operational logic flow for determining the correct waste stream handling for

morpholine derivatives, prioritizing segregation from incompatible acids and oxidizers.

Regulatory Framework & Emergency Contingencies
Regulatory Classification (US EPA/RCRA)
While "3-(Cyclobutylmethyl)morpholine" is not explicitly P-listed or U-listed, it defaults to

characteristic hazardous waste:

D001 (Ignitable): If flash point < 60°C (Likely for this class).

D002 (Corrosive): If aqueous pH > 12.5 or liquid corrodes steel.

Spill Response Protocol
Evacuate: Remove ignition sources immediately.

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.

Contain: Do NOT use paper towels (fire risk with amines). Use Vermiculite or Clay

Absorbent.[1][7]

Clean: Scoop absorbed material into a hazardous waste pail. Wash area with dilute acetic

acid (vinegar) to neutralize residues, then soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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